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Compound of Interest

Compound Name: 5-Chloroisochroman

Cat. No.: B15233173

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-Chloroisochroman, a
halogenated derivative of the isochroman heterocyclic scaffold. Given the limited direct
literature on this specific molecule, this guide synthesizes information from related compounds
and general chemical principles to offer a robust resource for research and development.

Chemical Identity
e |[UPAC Name: 5-chloro-3,4-dihydro-1H-isochromene

o CAS Number: A specific CAS Registry Number for 5-Chloroisochroman has not been
identified in public databases. For reference, the CAS number for the parent compound,
Isochroman, is 493-05-0.[1][2][3]

Table 1: Physicochemical Properties of Isochroman (Parent Compound)
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Property Value Reference
Molecular Formula CoH100 [11[3]
Molecular Weight 134.18 g/mol [1][3]
Appearance Colorlfess. to slightly yellow 3]
clear liquid

Density 1.067 g/mL at 25 °C [1]

Boiling Point 110 °C at 25 mmHg [3]
Refractive Index n20/D 1.545 [1]
Solubility Slightly soluble in water [1]

Experimental Protocols: Synthesis of Chlorinated
Isochromans

While a specific protocol for the synthesis of 5-Chloroisochroman is not readily available, a
general approach for the synthesis of chlorinated isocoumarin derivatives has been described,
which can be adapted.[4] The following is a representative, generalized protocol based on
electrophilic aromatic substitution.

General Protocol: Electrophilic Chlorination of an Isochroman Precursor

e Reaction Setup: To a solution of the isochroman precursor in a suitable inert solvent (e.g.,
dichloromethane or chloroform), add a chlorinating agent such as N-chlorosuccinimide
(NCS).

o Catalysis: A Lewis acid catalyst (e.g., FeCls or AICI3) is typically required to facilitate the
electrophilic aromatic substitution.

e Reaction Conditions: The reaction mixture is stirred at a controlled temperature, which may
range from room temperature to reflux, depending on the reactivity of the substrate.

e Monitoring: The progress of the reaction is monitored by a suitable analytical technique, such
as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
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o Work-up: Upon completion, the reaction is quenched, typically with water or an aqueous
solution of a reducing agent to destroy any remaining chlorinating agent.

o Extraction and Purification: The product is extracted into an organic solvent, and the
combined organic layers are washed, dried, and concentrated. The crude product is then
purified by a suitable method, such as column chromatography or recrystallization, to yield
the desired chlorinated isochroman.

Diagram 1: General Workflow for Synthesis
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Caption: A generalized workflow for the synthesis of chlorinated isochroman derivatives.

Biological Activity and Signaling Pathways

Direct studies on the biological activity of 5-Chloroisochroman are not available. However, the
isochroman scaffold is a recognized pharmacophore present in numerous bioactive natural
products and synthetic compounds.[5][6] Derivatives of isochroman have been reported to
exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial,
antitumor, and antihypertensive effects.[5] The introduction of a chlorine atom can significantly
modulate the biological activity of a molecule.[7]

Hypothetical Signaling Pathway: Modulation of Inflammatory Response

Given the known anti-inflammatory properties of some isochroman derivatives, it is plausible
that 5-Chloroisochroman could interact with key signaling pathways involved in inflammation,
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such as the NF-kB pathway. The NF-kB signaling cascade is a central regulator of
inflammatory gene expression.

Diagram 2: Hypothetical Modulation of the NF-kB Pathway
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Caption: Hypothetical inhibition of the NF-kB signaling pathway by 5-Chloroisochroman.
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Disclaimer: The information presented in this guide, particularly regarding the synthesis and
biological activity, is based on general principles and data from related compounds due to the
absence of specific literature on 5-Chloroisochroman. Researchers should use this
information as a preliminary guide and validate all experimental procedures and biological
activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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